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Compound of Interest

Compound Name: Ceftolozane Sulfate

Cat. No.: B606592

This guide provides a detailed comparison of various validated High-Performance Liquid
Chromatography (HPLC) methods for the quantitative analysis of Ceftolozane sulfate. The
information is intended for researchers, scientists, and drug development professionals,
offering a comprehensive overview of different methodologies to assist in selecting the most
suitable approach for their specific analytical needs.

Data Summary of Validated HPLC Methods

The following table summarizes the key chromatographic conditions and validation parameters
from several published HPLC methods for the analysis of Ceftolozane, often in combination
with the B-lactamase inhibitor Tazobactam.
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Parameter Method 1 Method 2 Method 3 Method 4
XTerra C18
_ Std ODS
Stationary Phase  (150mm x C18 (150 mm x Reversed-phase
(250mm x 4.6
(Column) 4.6mm, 5um)[1] 4.6 mm, 5 um)[3] column[5][6]
mm, 5um)[4]
[2]
Acetonitrile and Ortho
) ) ) Methanol and
0.1% OPA and potassium Phosphoric Acid di
sodium
Mobile Phase Acetonitrile dihydrogenphosp  buffer and
o phosphate
(55:45 viv)[1] hate buffer (pH Acetonitrile
buffer[5][6]
3.0) (8:92, viv)[3]  (60:40)[4]
Flow Rate 1.0 mL/min[1][2] 1.0 mL/min[3] 1.0 mL/min[4] 1.1 mL/min[5][6]
] 260 nm
Detection .
260 nm[1][2] 220 nm[3] 210 nm[4] (switched to 218
Wavelength
nm)[5][6]
Retention Time ) ) ) ]
2.14 min[1] 8.1 min[3] 2.335 min[4] 14.4 min[5][7]
(Ceftolozane)
Linearity Range 0.50-100.00 0.4-50 pg/mL[5]
25-150 pg/mL[1] 25-150 ppml[4]
(Ceftolozane) pg/mL[3] [6]

LOD

(Ceftolozane)

0.63 pg/mLJ[1]

Not Reported

0.02 pg/mL[4]

Not Reported

LOQ
(Ceftolozane)

1.89 pug/mL[1]

Not Reported

0.07 pg/mL[4]

0.4 pg/mL[7]

Accuracy (%

99.59-100.55%

93.3% - 102.68%

Not Reported 99.30%][4]
Recovery) [1] [51[7]
Precision
0.63%][1] < 9.26%][3] 0.9%[4] Not Reported
(%RSD)

Experimental Protocols

Below are detailed methodologies for the key experiments cited in the comparison table.
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Method 1: Stability-Indicating RP-HPLC Method[1]

o Sample Preparation: Standard and sample solutions of Ceftolozane and Tazobactam were
prepared in a diluent consisting of water and acetonitrile (50:50 v/v).

e Chromatographic Conditions:
o Column: XTerra C18 (150mm x 4.6mm, 5um).[1][2]

o Mobile Phase: A filtered and degassed mixture of 0.1% Orthophosphoric acid and
Acetonitrile (55:45 v/v).[1]

o Flow Rate: 1.0 mL/min.[1][2]
o Detection: UV detection at 260 nm.[1][2]
o Injection Volume: 10 pL.

» Validation: The method was validated for linearity, accuracy, precision, limit of detection
(LOD), and limit of quantification (LOQ). Forced degradation studies were also performed to
demonstrate the stability-indicating nature of the method.[1]

Method 2: HPLC-UV Method for Plasma Samples|[3]

o Sample Preparation: Plasma samples underwent deproteinization followed by a liquid-liquid
back-extraction.[3] Cefepime was used as an internal standard.[3]

o Chromatographic Conditions:

[¢]

Column: C18 column (150 mm x 4.6 mm, 5 um).[3]

[e]

Mobile Phase: An isocratic mobile phase of acetonitrile and potassium
dihydrogenphosphate buffer at pH 3.0 (8:92, v/v).[3]

[e]

Flow Rate: 1.0 mL/min.[3]

o

Column Temperature: 30°C.[3]
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o Detection: UV-visible detection at 220 nm.[3]

» Validation: The method was validated according to standard guidelines, with linearity
assessed in the range of 0.50-100.00 ug/ml for ceftolozane.[3] The intra- and interday
precision were reported to have coefficients of variation less than 9.26%.[3]

Method 3: RP-HPLC for Pharmaceutical Dosage Forms[4]

o Sample Preparation: A simple dilution of the pharmaceutical dosage form in the mobile
phase.

o Chromatographic Conditions:
o Column: Std ODS (250mm x 4.6 mm, 5um).[4]

o Mobile Phase: A mixture of Ortho Phosphoric Acid buffer and Acetonitrile in a ratio of
60:40.[4]

o Flow Rate: 1.0 mL/min.[4]
o Column Temperature: 30°C.[4]
o Detection: UV detection at 210 nm.[4]

» Validation: The method was validated for linearity, precision, accuracy, LOD, and LOQ. The
linearity was established in the concentration range of 25-150 ppm for Ceftolozane.[4]

Method 4: HPLC Method for Biological and Aqueous Matrices[5][6]

e Sample Preparation: Samples from human plasma, serum, swine serum, and saline were
prepared. Cefepime was utilized as the internal standard.[5][6]

e Chromatographic Conditions:

[¢]

Column: A reversed-phase column.[5][6]

[e]

Mobile Phase: A composition of methanol and sodium phosphate buffer.[5][6]

[e]

Flow Rate: 1.1 mL/min.[5][6]
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o Detection: A UV detector set at 260 nm and switched to 218 nm.[5][6]

» Validation: The standard curves demonstrated linearity over a range of 0.4-50 pg/mL.[5][6]
The method was shown to be precise and accurate within acceptable limits as per FDA
guidance.[5]

Workflow and Logical Relationships

The following diagram illustrates the general workflow for the validation of an HPLC method, a
critical process to ensure the reliability and accuracy of analytical data.
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Caption: General workflow for HPLC method validation.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b606592?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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